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Compound of Interest

10H-Pyrido(3,2-b)
Compound Name:
(1,4)benzothiazine

Cat. No.: B117147

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the medicinal chemistry of the
pyridobenzothiazine scaffold, a promising heterocyclic core in the development of novel
therapeutic agents. This document details the synthesis, structure-activity relationships (SAR),
and mechanisms of action of pyridobenzothiazine derivatives, with a particular focus on their
anticancer properties.

Introduction

Pyridobenzothiazines are a class of heterocyclic compounds that are structurally related to
phenothiazines. They are characterized by a tricyclic system where one or both of the benzene
rings of the phenothiazine core are replaced by a pyridine ring. This modification to an
azaphenothiazine structure has been shown to significantly influence the biological activity of
these compounds.[1][2] The incorporation of the pyridine ring(s) alters the electronic and steric
properties of the molecule, leading to a diverse range of pharmacological effects. Notably,
pyridobenzothiazine derivatives have demonstrated potent anticancer activity against a variety
of cancer cell lines, often exceeding the efficacy of established chemotherapeutic agents like
cisplatin.[2][3] Their mechanism of action frequently involves the induction of apoptosis and cell
cycle arrest in cancer cells.[1][4] This guide will delve into the key aspects of
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pyridobenzothiazine chemistry and pharmacology, providing researchers with a solid
foundation for further investigation and drug development efforts.

Synthesis of the Pyridobenzothiazine Scaffold

The synthesis of the pyridobenzothiazine core can be achieved through several routes, most
commonly involving a Smiles rearrangement or an Ullmann condensation. The specific isomer
of the pyridobenzothiazine scaffold (e.g., 1,6-diaza, 1,8-diaza, 3,6-diaza) is determined by the
starting pyridine derivatives.

General Synthetic Workflow

The overall process for the synthesis and derivatization of pyridobenzothiazines typically
follows the workflow outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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